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Compound of Interest

Compound Name: TCO-PEG36-acid

Cat. No.: B8115369

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of
TCO-PEG36-acid, a bifunctional linker widely employed in bioconjugation, drug delivery, and
the development of complex biomolecules such as Antibody-Drug Conjugates (ADCs) and
PROTACs (PROteolysis TArgeting Chimeras).

Introduction to TCO-PEG36-acid

TCO-PEG36-acid is a long-chain, monodisperse polyethylene glycol (PEG) reagent that serves
as a hydrophilic linker.[1][2] It possesses two distinct reactive functionalities:

o Aterminal carboxylic acid (-COOH) group, which can be coupled to primary amines on
biomolecules (e.g., lysine residues on antibodies or proteins) to form stable amide bonds.[1]
This reaction typically requires activation with coupling agents like 1-Ethyl-3-(3-
dimethylaminopropyl)carbodiimide (EDC).[1][3]

e Atrans-cyclooctene (TCO) group, which is a key component in bioorthogonal chemistry. The
TCO moiety reacts specifically and rapidly with tetrazine-containing molecules through a
copper-free, inverse-electron-demand Diels-Alder (iEDDA) cycloaddition, often referred to as
“click chemistry".

The extended PEG36 spacer enhances the aqueous solubility of the resulting conjugate,
reduces potential steric hindrance, and can improve the pharmacokinetic properties of the final
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product. These features make TCO-PEG36-acid a valuable tool for creating precisely
engineered bioconjugates for therapeutic and diagnostic applications.

Physicochemical and Kinetic Data

Quantitative data for TCO-PEG36-acid and related linkers are summarized below for
comparison. The kinetic data highlights the rapid nature of the TCO-tetrazine ligation.

Table 1. Physicochemical Properties of TCO-PEG36-acid and Related Linkers

Molecular
. . Recommen  Key
Compound Weight ( Purity Formula
ded Storage Solvents
g/mol )
TCO-PEG36- C84H163NO DMSO, DMF,
) 1827.2 >90-98% -20°C
acid 40 DCM
TCO-PEG36- C88H166N2 DMSO, DMF,
1924.3 >95% -20°C
NHS ester 042 DCM
Water,
Azido- C75H149N3
1701.0 >98% -20°C DMSO, DMF,
PEG36-acid 038
DCM
DBCO- C94H164N2 DMSO, DMF,
] 1962.3 >95% -20°C
PEG36-acid 040 DCM
Table 2: Kinetic Data for TCO-Tetrazine Ligation
. Second-Order Rate .
Reactants Reaction Type Conditions

Constant (kz2)

] iIEDDA Click
TCO & Tetrazine ] ~2,000 M—1571 9:1 Methanol/Water
Chemistry
sTCO-acid & iIEDDA Click .
] ] 23,800 + 400 M~1s? 25% Acetonitrile/PBS
Tetrazine Chemistry
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Note on Stability: The TCO group has a limited half-life and can isomerize to the less reactive
cis-cyclooctene (CCO). Therefore, long-term storage is not recommended, and reagents
should be used relatively fresh for optimal reactivity.

Core Bioconjugation Chemistry and Workflows

The dual functionality of TCO-PEG36-acid allows for a versatile, two-step bioconjugation
strategy. This is particularly useful in the synthesis of ADCs, where an antibody is first modified
with the linker, purified, and then conjugated to a tetrazine-modified payload.
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Caption: Structure of TCO-PEG36-acid showing its functional groups.

The general workflow involves an initial amine coupling step followed by a bioorthogonal click
reaction.
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Start Materials:
- Biomolecule (e.g., Antibody)
- TCO-PEG36-acid

- Tetrazine-Payload

Step 1: Amine Coupling
Activate TCO-PEG36-acid with EDC/NHS.
React with primary amines on the biomolecule.

Intermediate Product:
TCO-Modified Biomolecule

Purification
(e.g., SEC, Dialysis)
Remove excess linker and reagents.

Step 2: TCO-Tetrazine Ligation
React TCO-modified biomolecule with
Tetrazine-Payload via IEDDA click chemistry.

Final Bioconjugate
(e.g., Antibody-Drug Conjugate)

Analysis & Characterization
(e.g., Mass Spec, HPLC, SDS-PAGE)
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Simplified TCO-Tetrazine iIEDDA Reaction

TCO-Linker + Tetrazine-Payload
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: TCO-PEG36-acid
Bioconjugation Techniques]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8115369#tco-peg36-acid-bioconjugation-techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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